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Compound of Interest

Compound Name: N-Vanillylnonanamide-d3

Cat. No.: B15619548 Get Quote

Essential Safety and Handling Guide for N-
Vanillylnonanamide-d3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-Vanillylnonanamide-d3. The following procedures

are designed to ensure safe handling, use, and disposal of this compound.

Chemical Identifier:

Synonyms: Nonivamide-d3, N-(4-Hydroxy-3-methoxybenzyl)nonamide-d3, Pelargonic Acid

Vanillylamide-d3, Pseudocapsaicin-d3[1]

Molecular Formula: C₁₇H₂₄D₃NO₃[1]

Molecular Weight: 296.42[1]

Hazard Identification and Personal Protective Equipment
(PPE)
N-Vanillylnonanamide-d3 is a synthetic analogue of capsaicin and should be handled with

care due to its irritant and toxic properties.[2]

Summary of Hazards:
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Hazard Classification Description

Acute Oral Toxicity Toxic or fatal if swallowed.[3][4][5]

Skin Corrosion/Irritation
Causes skin irritation and may cause an allergic

skin reaction.[3][6]

Serious Eye Damage/Irritation Causes serious eye damage.[3]

Respiratory Sensitization
May cause allergy or asthma symptoms or

breathing difficulties if inhaled.[3][6]

| Specific Target Organ Toxicity | May cause respiratory irritation.[3][4] |

Required Personal Protective Equipment (PPE):

PPE Category Specific Requirements

Hand Protection

Chemical-resistant nitrile gloves are
recommended.[7] Avoid all possible skin
contact when removing gloves.[8]

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[9]

Respiratory Protection

A NIOSH/MSHA approved respirator (e.g., N95

dust mask) is required, especially when

handling the powder outside of a fume hood.

| Skin and Body Protection | Wear a lab coat or appropriate protective clothing to prevent skin

exposure.[9] |

Operational Plan: Step-by-Step Handling Protocol
All handling of N-Vanillylnonanamide-d3 must be conducted within a certified chemical fume

hood to minimize inhalation exposure.[10]

Preparation:
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Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for N-

Vanillylnonanamide.

Assemble PPE: Don all required PPE as outlined in the table above.

Prepare Workspace: Ensure the chemical fume hood is operational. Cover the work surface

with absorbent, disposable bench paper.

Gather Materials: Have all necessary equipment (spatulas, weighing paper, solvent, vortex

mixer, etc.) inside the fume hood before opening the compound container.

Weighing and Aliquoting:

Tare Scale: Place a tared weigh boat or paper on the analytical balance inside the fume

hood.

Dispense Powder: Carefully dispense the desired amount of N-Vanillylnonanamide-d3
powder. Avoid creating dust.

Close Container: Securely cap the primary container immediately after dispensing.

Dissolving: If making a solution, add the solvent to the powder in a sealed container (e.g.,

vial with a septum cap). Methanol is a suitable solvent.[11] Mix gently until dissolved.

Experimental Use:

Closed Systems: Whenever possible, use a closed system for reactions to prevent the

release of aerosols or dust.

Avoid Contamination: Use dedicated equipment to handle the compound.

Disposal Plan
Waste Segregation and Disposal:

Solid Waste: All disposable materials contaminated with N-Vanillylnonanamide-d3 (e.g.,

gloves, weigh paper, bench paper, pipette tips) must be collected in a designated, sealed

hazardous waste container.
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Liquid Waste: Unused solutions containing N-Vanillylnonanamide-d3 should be collected in

a designated hazardous waste container for organic solvents. Do not pour down the drain.

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent

(e.g., methanol). The rinsate must be collected as hazardous waste.

Emergency Procedures
Spill Response:

Small Spills (<100mg): If trained and wearing appropriate PPE (including a respirator), cover

the spill with a wet absorbent material to prevent dust formation.[10] Gently wipe up the

material and place it in a sealed hazardous waste container.[10] Clean the area with soap

and water.

Large Spills: Evacuate the area and prevent entry.[10] Contact the institution's Environmental

Health and Safety (EHS) department immediately.[10]

Exposure Response:

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If
breathing is difficult, provide artificial
respiration and seek immediate medical
attention.[3]

Skin Contact

Immediately remove contaminated clothing.[10]

Flush the affected area with copious amounts of

water for at least 15 minutes.[10] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with an eyewash station

for at least 15 minutes, holding the eyelids open.

[10] Remove contact lenses if present and easy

to do.[6] Seek immediate medical attention.
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| Ingestion | Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5] |

Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.tcichemicals.com/BE/en/sds/M0900_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for N-Vanillylnonanamide-d3
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Caption: Workflow for the safe handling of N-Vanillylnonanamide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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